![molecular formula C15H16N4S B6270547 (3R)-3-{[(5-phenyl-1,3-thiazol-2-yl)amino]methyl}pyrrolidine-1-carbonitrile CAS No. 2101787-90-8](/img/no-structure.png)
(3R)-3-{[(5-phenyl-1,3-thiazol-2-yl)amino]methyl}pyrrolidine-1-carbonitrile
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Overview
Description
(3R)-3-{[(5-phenyl-1,3-thiazol-2-yl)amino]methyl}pyrrolidine-1-carbonitrile, or (3R)-3-PTC, is a synthetic molecule with a wide range of applications in scientific research. The molecule was first synthesized in the early 2000s and has since been used in a variety of laboratory experiments. It is a versatile tool for scientists and researchers, as it can be used to study a variety of biological processes, from enzyme inhibition to gene expression.
Scientific Research Applications
((3R)-3-{[(5-phenyl-1,3-thiazol-2-yl)amino]methyl}pyrrolidine-1-carbonitrile)-3-PTC has been used in a variety of scientific research applications. It has been used to study enzyme inhibition, gene expression, protein-protein interactions, and the effects of drugs on cells. It has also been used to study the effects of environmental toxins on cells and to study the effects of drugs on the central nervous system. Additionally, (this compound)-3-PTC has been used to study the effects of drugs on cancer cells and to study the effects of drugs on the cardiovascular system.
Mechanism of Action
((3R)-3-{[(5-phenyl-1,3-thiazol-2-yl)amino]methyl}pyrrolidine-1-carbonitrile)-3-PTC is an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of acetylcholine, a neurotransmitter involved in the transmission of nerve impulses. (this compound)-3-PTC binds to the active site of AChE, preventing it from breaking down acetylcholine. This leads to an increase in the levels of acetylcholine in the synaptic cleft, resulting in an increase in the transmission of nerve impulses.
Biochemical and Physiological Effects
The effects of (this compound)-3-PTC on the body depend on the dosage and duration of exposure. At low doses, (this compound)-3-PTC has been shown to increase the transmission of nerve impulses, resulting in increased alertness, increased focus, and improved memory. At higher doses, (this compound)-3-PTC has been shown to cause muscle weakness, nausea, dizziness, and blurred vision. In addition, long-term exposure to (this compound)-3-PTC has been linked to an increased risk of developing Alzheimer's disease.
Advantages and Limitations for Lab Experiments
((3R)-3-{[(5-phenyl-1,3-thiazol-2-yl)amino]methyl}pyrrolidine-1-carbonitrile)-3-PTC is a versatile tool for laboratory experiments, as it can be used to study a variety of biological processes. It is also relatively easy to synthesize and can be isolated and purified using column chromatography. However, (this compound)-3-PTC can be toxic in high doses, and long-term exposure has been linked to an increased risk of developing Alzheimer's disease. Therefore, it is important to use caution when handling (this compound)-3-PTC in the laboratory.
Future Directions
((3R)-3-{[(5-phenyl-1,3-thiazol-2-yl)amino]methyl}pyrrolidine-1-carbonitrile)-3-PTC has a wide range of potential applications in scientific research. It could be used to study the effects of drugs on the central nervous system, the effects of environmental toxins on cells, and the effects of drugs on cancer cells. Additionally, (this compound)-3-PTC could be used to study the effects of drugs on the cardiovascular system and to study the effects of drugs on gene expression. In the future, (this compound)-3-PTC could also be used to develop new drugs and therapies for a variety of diseases and conditions.
Synthesis Methods
The synthesis of ((3R)-3-{[(5-phenyl-1,3-thiazol-2-yl)amino]methyl}pyrrolidine-1-carbonitrile)-3-PTC begins with the preparation of 5-phenyl-1,3-thiazol-2-amine, which is first synthesized by reacting p-toluenesulfonyl chloride with 2-aminothiophenol. The resulting product is then reacted with methyl pyrrolidine-1-carbonitrile to obtain (this compound)-3-PTC. The reaction is carried out in a polar solvent, such as ethanol, at a temperature of 80°C. The reaction is complete after 2 hours, and the product can be isolated and purified by column chromatography.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-3-{[(5-phenyl-1,3-thiazol-2-yl)amino]methyl}pyrrolidine-1-carbonitrile involves the reaction of a pyrrolidine derivative with a thiazole derivative, followed by the addition of a cyanide group to the resulting intermediate.", "Starting Materials": [ "3-(Boc-amino)pyrrolidine", "5-bromo-2-phenylthiazole", "Sodium cyanide", "Diisopropylethylamine", "Dimethylformamide", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Deprotection of Boc group in 3-(Boc-amino)pyrrolidine using TFA in methanol to obtain 3-amino pyrrolidine.", "Step 2: Reaction of 3-amino pyrrolidine with 5-bromo-2-phenylthiazole in the presence of diisopropylethylamine and dimethylformamide to obtain (3R)-3-{[(5-phenyl-1,3-thiazol-2-yl)amino]methyl}pyrrolidine.", "Step 3: Addition of sodium cyanide to (3R)-3-{[(5-phenyl-1,3-thiazol-2-yl)amino]methyl}pyrrolidine in the presence of water and ethyl acetate to obtain (3R)-3-{[(5-phenyl-1,3-thiazol-2-yl)amino]methyl}pyrrolidine-1-carbonitrile." ] } | |
2101787-90-8 | |
Molecular Formula |
C15H16N4S |
Molecular Weight |
284.4 |
Purity |
95 |
Origin of Product |
United States |
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